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Compound of Interest

Compound Name: Astraganoside

Cat. No.: B10817881

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the physicochemical
properties, stability, and relevant experimental protocols for Astragaloside 1V (AS-1V). AS-IV is a
major bioactive saponin isolated from the dried roots of Astragalus membranaceus, a plant
widely used in traditional medicine. Its therapeutic potential is the subject of extensive
research, making a thorough understanding of its fundamental characteristics essential for drug
development, formulation, and quality control.

Chemical and Physical Properties

Astragaloside IV is a tetracyclic triterpenoid saponin of the cycloartane type.[1] It is
characterized as a white to pale yellow crystalline powder.[1][2] The fundamental
physicochemical properties of Astragaloside IV are summarized in the table below.

Table 1: General Physicochemical Properties of Astragaloside 1V
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Property Value Source(s)
Molecular Formula Ca1He8014 [1103114]
_ 784.97 g/mol (also reported as
Molecular Weight [L102]14105]
785.0 g/mol )
CAS Number 84687-43-4 [1][2]

White to pale yellow crystalline
Appearance _ [11[2][3][6]
powder/solid

Melting Point 284-285 °C, 295-296 °C (1113171
) =>95% to >98% (Commercially
Purity ) [2][8]
available)
Solubility

The solubility of Astragaloside IV is a critical factor for its formulation and bioavailability. It is
known for having poor water solubility.[4][9] However, it demonstrates good solubility in several
organic solvents.[4] The solubility data is crucial for developing appropriate delivery systems to
enhance its therapeutic efficacy.

Table 2: Solubility Profile of Astragaloside IV
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Solvent Solubility Source(s)
Poor / Insoluble / Sparingly

Water [4][9][10]
soluble

Methanol Soluble / Readily Soluble [1][41[6]

Ethanol Soluble / Readily Soluble [1][41[6]

) ) Readily Soluble (approx. 10-30
Dimethyl Sulfoxide (DMSO) [41[71[8][10]

mg/mL)

Dimethylformamide (DMF)

Soluble (approx. 20 mg/mL)

[71(8]

Acetone Soluble [1][6]
Chloroform Insoluble [1][6]
Ethyl Acetate Insoluble [1][6]

Stability

Understanding the stability of Astragaloside 1V under various conditions is vital for its handling,

storage, and formulation.

o Storage: When stored at -20°C and protected from light and moisture, Astragaloside 1V is

stable for at least 2 to 4 years.[7][8] At room temperature (25°C), it can maintain over 90%

stability.[9][11]

e pH and Thermal Stability: The stability of Astragaloside IV is significantly influenced by pH,

especially during thermal processing like sterilization. In acidic, low-acidic, and neutral

solutions, its retention remains above 90% even after sterilization at 95°C for 60 minutes.[9]

[11] However, in alkaline solutions under the same conditions, the retention drops below

60%.[9][11] For alkaline preparations, a high-temperature, short-time sterilization process is

recommended to improve stability.[9][11]

Experimental Protocols & Workflows

Accurate quantification and analysis are paramount in research and development involving

Astragaloside IV. The following sections detail common experimental methodologies.
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Workflow for Extraction and Purification

The extraction of Astragaloside 1V from Astragalus roots is a multi-step process designed to
isolate the compound from a complex botanical matrix. The following diagram illustrates a
typical laboratory-scale workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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